BENGHE Foundational & Exploratory

Check Availability & Pricing

In-Depth Technical Guide to rac-BINAP-Pd-G3
Catalyst

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: rac-BINAP-Pd-G3

Cat. No.: B12042784

For Researchers, Scientists, and Drug Development Professionals

Introduction

rac-BINAP-Pd-G3 is a third-generation (G3) Buchwald precatalyst, a sophisticated and highly
efficient catalyst for palladium-catalyzed cross-coupling reactions.[1][2] Its full chemical name is
Methanesulfonato--INVALID-LINK--palladium(ll).[3][4][5] As a G3 precatalyst, it offers
significant advantages over earlier generations, including enhanced stability, broader ligand
scope, and the ability to facilitate reactions with lower catalyst loadings and shorter reaction
times.[2] This guide provides a comprehensive overview of the rac-BINAP-Pd-G3 catalyst,
including its chemical properties, synthesis, activation, and applications, with a focus on
providing quantitative data and detailed experimental protocols.

Core Properties and Specifications

The rac-BINAP-Pd-G3 catalyst is an air-, moisture-, and thermally-stable solid, which simplifies
handling and reaction setup.[1] It is highly soluble in a wide range of common organic solvents,
contributing to its versatility in various reaction conditions.[6]
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Property Value Reference(s)
Chemical Formula Cs7H4asNO3P2PdS [6]

CAS Number 2151915-22-7 [1][6]
Molecular Weight 992.40 g/mol [6]
Appearance Solid [1]

Purity >95% [7]

Melting Point 175-180 °C [7]

Synthesis of rac-BINAP-Pd-G3

While a detailed, step-by-step synthesis protocol specifically for rac-BINAP-Pd-G3 is not
readily available in the public domain, the general synthesis of Buchwald G3 precatalysts
follows a well-established three-step procedure. This process starts with the synthesis of the

corresponding palladacycle precursor.

General Synthesis Workflow for Buchwald G3 Precatalysts:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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